(3-Amino-phenyl)-piperidin-1-yl-methanone

• IUPAC Name: (3-aminophenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C12H16N2O/c13-11-6-4-5-10(9-11)12(15)14-7-2-1-3-8-14/h4-6,9H,1-3,7-8,13H2
• InChI Key: AITMOJIGHBMWDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC(=CC=C2)N
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID10346047
• Molecular Weight: 204.27 g/mol
• CAS RN: 77201-13-9

Description

(3-Amino-phenyl)-piperidin-1-yl-methanone, also known as 3-APM, is a synthetic compound that has been widely studied due to its potential applications in drug discovery and development. While the exact mechanism of action is still unknown, 3-APM has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Anticancer Activity

Synthesized derivatives of (3-Amino-phenyl)-piperidin-1-yl-methanone have demonstrated antileukemic activity. Compounds with specific substitutions on the phenyl ring have shown to inhibit the growth of human leukemia cells through induction of apoptosis. This suggests the compound's framework possesses anticancer properties, especially against leukemia (Vinaya et al., 2011).

Antimicrobial Activity

Various studies have synthesized and evaluated the antimicrobial efficacy of this compound derivatives. These compounds have shown variable and modest activity against bacterial and fungal strains, indicating their potential as antimicrobial agents (Patel et al., 2011; Mallesha & Mohana, 2014).

Neuroprotective Activities

Derivatives of this compound have been explored for their neuroprotective effects. Aryloxyethylamine derivatives, for instance, have shown significant neuroprotective effects against glutamate-induced cell death and demonstrated anti-ischemic activity, highlighting their potential as neuroprotective agents for the treatment of ischemic stroke (Zhong et al., 2020).